Cas no 27251-59-8 (Octadecenoic acid, (E)-)

• Product Name: Octadecenoic acid, (E)-
• CAS No: 27251-59-8
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 288937
• PubChem ID: 5282750
• Update Time: 2025-04-19

Octadecenoic acid, (E)- Chemical and Physical Properties

Names and Identifiers

• Octadecenoic acid, (E)-
• (E)-octadec-2-enoic acid
• 2-trans-octadecenoic acid
• Octadec-2t-ensaeure
• OCTADECENOIC ACID
• octadec-2-enoic acid
• SCHEMBL41749
• (2E)-octadec-2-enoic acid
• C18:1, n-16
• CHEBI:50572
• Q27122122
• 18:1 (n-16), trans
• 2-Octadecenoic acid
• 2825-79-8
• C18:1 (n-16), trans
• 2-Octadecensaeure
• Octadec-2-ensaeure
• trans-2-Octadecenoicacid
• C18:1n-16
• trans-octadec-2-enoic acid
• LMFA01030062
• NSC931
• octadec-2t-enoic acid
• trans-2-oleic acid
• 27251-59-8
• 2Z-octadecenoic acid
• CHEBI:50573
• trans-Heptadecen-(1)-carbonsaeure
• CHEMBL4292703
• Q27122121
• trans-2-octadecenoic acid
• starbld0007012
• 2-octadecenic acid
• BDBM50466179
• (E)-2-octadecenoic acid

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/b17-16+
• InChI Key： LKOVPWSSZFDYPG-WUKNDPDISA-N
• SMILES： OC(/C=C/CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 282.25588
• Monoisotopic Mass: 282.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 8.1

Experimental Properties

• Density: 0.899
• Boiling Point: 402.7°Cat760mmHg
• Flash Point: 299.1°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids